Cas no 2241875-65-8 ((2-chloropyridin-4-yl-3,5,6-d3)boronic acid)
2241875-65-8 structure
Product Name:(2-chloropyridin-4-yl-3,5,6-d3)boronic acid
CAS No:2241875-65-8
MF:C5H5BClNO2
MW:160.381185293198
CID:6815852
PubChem ID:133553315
Update Time:2025-03-02
(2-chloropyridin-4-yl-3,5,6-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-chloropyridin-4-yl-3,5,6-d3)boronic acid
- 2241875-65-8
- CS-19130
- 2-Chloro(pyridine-d3)-4-boronic acid
-
- Inchi: 1S/C5H5BClNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3,9-10H/i1D,2D,3D
- InChI Key: WJYRVVDXJMJLTN-CBYSEHNBSA-N
- SMILES: ClC1C([2H])=C(B(O)O)C([2H])=C([2H])N=1
Computed Properties
- Exact Mass: 160.0290165Da
- Monoisotopic Mass: 160.0290165Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
(2-chloropyridin-4-yl-3,5,6-d3)boronic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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